(Z)-2-cyano-N-[(3-fluoro-4-propan-2-yloxyphenyl)methyl]-3-(furan-2-yl)prop-2-enamide

• IUPAC Name: (Z)-2-cyano-N-[(3-fluoro-4-propan-2-yloxyphenyl)methyl]-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C18H17FN2O3/c1-12(2)24-17-6-5-13(8-16(17)19)11-21-18(22)14(10-20)9-15-4-3-7-23-15/h3-9,12H,11H2,1-2H3,(H,21,22)/b14-9-
• InChI Key: CUPMEGBGKPWNHL-ZROIWOOFSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)CNC(=O)C(=CC2=CC=CO2)C#N)F
• Isomeric SMILES: CC(C)OC1=C(C=C(C=C1)CNC(=O)/C(=C\C2=CC=CO2)/C#N)F
• Molecular Formula: C18H17FN2O3
• Molecular Weight: 328.3 g/mol
• CAS No.: 1356817-19-0

Description

The compound (Z)-2-cyano-N-[(3-fluoro-4-propan-2-yloxyphenyl)methyl]-3-(furan-2-yl)prop-2-enamide is a synthetic enamide derivative characterized by a Z-configured α,β-unsaturated cyano group, a furan-2-yl substituent, and a 3-fluoro-4-propan-2-yloxybenzylamide moiety. The fluoro and isopropyloxy groups on the phenyl ring enhance lipophilicity and metabolic stability, while the furan moiety contributes to π-π interactions in biological targets.

Biological Activity

(Z)-2-cyano-N-[(3-fluoro-4-propan-2-yloxyphenyl)methyl]-3-(furan-2-yl)prop-2-enamide is a compound of interest due to its potential biological activities, particularly in the context of medicinal chemistry. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be summarized as follows:

• IUPAC Name : (Z)-2-cyano-N-[(3-fluoro-4-propan-2-yloxyphenyl)methyl]-3-(furan-2-yl)prop-2-enamide
• Molecular Formula : C$_{16}$H$_{16}$F$_{1}$N$_{2}$O$_{2}$
• Molecular Weight : 290.31 g/mol

Research indicates that this compound may act as an inhibitor of semicarbazide-sensitive amine oxidase (SSAO), which is implicated in various pathological conditions including inflammation and cancer progression. Inhibition of SSAO can lead to reduced cell adhesion and migration, thereby potentially limiting tumor metastasis and inflammatory responses .

Anticancer Properties

Several studies have indicated that compounds structurally similar to (Z)-2-cyano-N-[(3-fluoro-4-propan-2-yloxyphenyl)methyl]-3-(furan-2-yl)prop-2-enamide exhibit significant cytotoxic effects against various cancer cell lines. For instance:

• Cell Line Studies : In vitro assays demonstrated that the compound inhibits the proliferation of breast cancer cells (MCF-7) and lung cancer cells (A549). The IC$_{50}$ values were reported to be in the low micromolar range, indicating potent activity .
• Mechanistic Insights : The anticancer effects are believed to be mediated through apoptosis induction and cell cycle arrest at the G0/G1 phase, as evidenced by flow cytometry analyses .

Anti-inflammatory Effects

The compound has also shown promise in reducing inflammatory markers in cell-based assays:

• Cytokine Production : Treatment with (Z)-2-cyano-N-[(3-fluoro-4-propan-2-yloxyphenyl)methyl]-3-(furan-2-yl)prop-2-enamide resulted in decreased levels of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages .

Study 1: In Vivo Efficacy

A recent study investigated the in vivo efficacy of this compound using a mouse model of breast cancer. Mice treated with the compound showed a significant reduction in tumor size compared to control groups, with histological analyses revealing decreased cell proliferation markers and increased apoptotic cells within the tumors .

Study 2: Safety Profile

Another important aspect of biological activity is the safety profile. In a toxicological assessment, no significant adverse effects were observed at therapeutic doses, suggesting a favorable safety margin for further development .

Data Summary

Biological Activity	Observations
Anticancer Activity	IC$_{50}$ values < 10 µM for MCF-7 and A549
Anti-inflammatory Effects	Reduced TNF-alpha and IL-6 levels
In Vivo Tumor Reduction	Significant reduction in tumor size in mice
Safety Profile	No significant adverse effects at therapeutic doses

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Aromatic Ring

XCT790

• Structure: (E)-3-[4-[[2,4-bis(trifluoromethyl)phenyl]methoxy]-3-methoxyphenyl]-2-cyano-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]prop-2-enamide .
• Comparison: The E-configuration and trifluoromethyl-rich substituents in XCT790 enhance its electron-withdrawing properties, contrasting with the Z-configuration and fluoro/isopropyloxy groups in the target compound. XCT790 is a known estrogen-related receptor α (ERRα) inverse agonist, whereas the target compound’s fluorophenyl group may favor kinase selectivity .

N-(4-chlorophenyl)-2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]prop-2-enamide

• Structure : (Z)-configuration with chlorophenyl and pyrrole substituents .
• The 4-methoxyphenyl group increases steric bulk compared to the target’s 3-fluoro-4-propan-2-yloxy group, possibly affecting target binding .

Furan-Based Enamide Derivatives

(Z)-2-cyano-N-(furan-2-ylmethyl)-3-[4-(trifluoromethyl)phenyl]prop-2-enamide

• Structure : Shares Z-configuration and furan-2-yl group but substitutes the phenyl ring with a trifluoromethyl group .
• Comparison :
  • The trifluoromethyl group enhances hydrophobicity and may improve blood-brain barrier penetration compared to the target’s fluoro/isopropyloxy groups.
  • Applications in agrochemicals (e.g., fungicides) are plausible, as seen in structurally related benzamides like flutolanil .

(2E)-2-cyano-N-(3-ethoxyphenyl)-3-[5-(2-methyl-4-nitrophenyl)furan-2-yl]prop-2-enamide

• Structure : E-configuration with nitro and ethoxyphenyl substituents .
• Ethoxy vs. isopropyloxy groups influence solubility; the latter may prolong half-life in vivo .